Cas no 64836-16-4 (Pyrazolo[1,5-a]pyrimidine-5,7(4H,6H)-dione, 6,6-diethyl-2-phenyl-)

• Product Name: Pyrazolo[1,5-a]pyrimidine-5,7(4H,6H)-dione, 6,6-diethyl-2-phenyl-
• CAS No: 64836-16-4
• MF: C₁₆H₁₇N₃O₂
• MW: 283.325083494186
• CID: 415528
• PubChem ID: 136275140
• Update Time: 2025-04-19

Pyrazolo[1,5-a]pyrimidine-5,7(4H,6H)-dione, 6,6-diethyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine-5,7(4H,6H)-dione, 6,6-diethyl-2-phenyl-
• 6,6-diethyl-2-phenyl-1H-pyrazolo[1,5-a]pyrimidine-5,7-dione
• DTXSID80801178
• 6,6-Diethyl-2-phenylpyrazolo[1,5-a]pyrimidine-5,7(1H,6H)-dione
• 64836-16-4

• Inchi： 1S/C16H17N3O2/c1-3-16(4-2)14(20)17-13-10-12(18-19(13)15(16)21)11-8-6-5-7-9-11/h5-10H,3-4H2,1-2H3,(H,17,20)
• InChI Key： FGXCDGAKJLRLPJ-UHFFFAOYSA-N
• SMILES： O=C1C(C(NC2=CC(C3C=CC=CC=3)=NN12)=O)(CC)CC

Computed Properties

• Exact Mass: 283.13221
• Monoisotopic Mass: 283.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64Ų

Experimental Properties

• PSA: 63.99